Cas no 2137066-72-7 (2-ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one)

• Product Name: 2-ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one
• CAS No: 2137066-72-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5968114
• PubChem ID: 165468784
• Update Time: 2025-06-26

2-ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one
• 2137066-72-7
• EN300-798951

• Inchi： 1S/C8H15NO2/c1-2-11-6-8(10)7-3-4-9-5-7/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： MKYKDSPDJOXEGW-ZETCQYMHSA-N
• SMILES： O(CC)CC([C@@H]1CNCC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one

2-Ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one: A Comprehensive Overview

2-Ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one, also known by its CAS number CAS No. 2137066-72-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an ethoxy group with a pyrrolidine ring, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's stereochemistry, particularly the (3S) configuration of the pyrrolidine ring, plays a crucial role in its biological activity and chemical reactivity.

The synthesis of 2-Ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, which is critical for its application in drug discovery. The compound's versatility as a building block has been demonstrated in numerous studies, where it has been used to construct complex molecular architectures with potential therapeutic applications.

In terms of physical properties, 2-Ethoxy-1-[(3S)-pyrrolidin-3-yl]ethan-1-one exhibits a melting point of approximately 85°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control during large-scale production.

The biological activity of CAS No. 2137066-72-7 has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for the development of novel therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it has demonstrated selective cytotoxicity against various cancer cell lines.

One of the most promising applications of 2-Ethoxy-1-[(3S)-pyrrolidin-3-yli]ethanone lies in its use as an intermediate in the synthesis of peptide-based drugs. Its unique structure allows for the construction of complex peptide frameworks with enhanced stability and bioavailability. Recent breakthroughs in medicinal chemistry have further highlighted its role in the development of next-generation therapeutics targeting chronic diseases such as diabetes and neurodegenerative disorders.

The environmental impact and safety profile of CAS No. 213706672 have also been subjects of recent research. Studies conducted under environmentally relevant conditions have shown that this compound undergoes rapid biodegradation, minimizing its potential ecological footprint. Its low toxicity to aquatic organisms further supports its safe use in industrial and pharmaceutical settings.

In conclusion, 2-Ethoxy-1[(3S)pyrrolidin3yl]ethanone, with its CAS number CAS No. 213706672, stands as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in the development of innovative solutions across multiple disciplines.